Cas no 173837-65-5 (2-(2,4-Difluorophenyl)-1,2,3-propanetriol)

2-(2,4-Difluorophenyl)-1,2,3-propanetriol is a fluorinated aromatic triol compound with potential applications in pharmaceutical and fine chemical synthesis. Its structure, featuring a difluorophenyl group and three hydroxyl functionalities, offers versatility as an intermediate in the development of bioactive molecules, particularly in antifungal and antimicrobial agents. The presence of fluorine atoms enhances metabolic stability and binding affinity in target interactions. The triol moiety allows for further derivatization, enabling the synthesis of complex scaffolds. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale applications where precise chemical modifications are required. Proper handling under controlled conditions is recommended due to its reactive hydroxyl groups.
2-(2,4-Difluorophenyl)-1,2,3-propanetriol structure
173837-65-5 structure
Product Name:2-(2,4-Difluorophenyl)-1,2,3-propanetriol
CAS No:173837-65-5
MF:C9H10F2O3
MW:204.170710086823
MDL:MFCD27967049
CID:1072702
PubChem ID:11217952
Update Time:2025-05-21

2-(2,4-Difluorophenyl)-1,2,3-propanetriol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Difluorophenyl)propane-1,2,3-triol
    • 2-(2,4-Difluorophenyl)-1,2,3-propanetriol
    • 173837-65-5
    • 1,2,3-Propanetriol, 2-(2,4-difluorophenyl)-
    • Fluconazole Impurity 1
    • 2-(2,4-Difluorophenyl)glycerol
    • VGT984R8WK
    • ZHVKNFSTIAMHSM-UHFFFAOYSA-N
    • SCHEMBL7806849
    • DB-323248
    • starbld0002215
    • MDL: MFCD27967049
    • Inchi: 1S/C9H10F2O3/c10-6-1-2-7(8(11)3-6)9(14,4-12)5-13/h1-3,12-14H,4-5H2
    • InChI Key: ZHVKNFSTIAMHSM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(CO)(CO)O)F

Computed Properties

  • Exact Mass: 204.06000
  • Monoisotopic Mass: 204.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69000
  • LogP: 0.13700

2-(2,4-Difluorophenyl)-1,2,3-propanetriol Security Information

2-(2,4-Difluorophenyl)-1,2,3-propanetriol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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D448105-500mg
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